Cas no 1795499-96-5 (ethyl 2-(propan-2-yl)oxane-3-carboxylate)

• Product Name: ethyl 2-(propan-2-yl)oxane-3-carboxylate
• CAS No: 1795499-96-5
• CID: 4614578
• PubChem ID: 86811657
• Update Time: 2025-07-31

ethyl 2-(propan-2-yl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(propan-2-yl)oxane-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on ethyl 2-(propan-2-yl)oxane-3-carboxylate

Recent Advances in the Application of Ethyl 2-(propan-2-yl)oxane-3-carboxylate (CAS: 1795499-96-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(propan-2-yl)oxane-3-carboxylate (CAS: 1795499-96-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bicyclic ester derivative has shown promising potential in various applications, particularly in drug discovery and medicinal chemistry. Recent studies have focused on its unique structural features, which combine a tetrahydropyran ring with an isopropyl substituent and an ester functional group, making it a versatile scaffold for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 1795499-96-5 as a building block for novel bioactive molecules. The research team demonstrated its effectiveness as a chiral intermediate in the synthesis of potential antiviral agents, with particular activity against RNA viruses. The compound's rigid bicyclic structure was found to contribute to enhanced binding affinity when incorporated into larger molecular frameworks targeting viral polymerases.

In pharmacological applications, ethyl 2-(propan-2-yl)oxane-3-carboxylate has shown interesting properties as a prodrug moiety. A recent patent application (WO2023056789) describes its use in improving the bioavailability of poorly soluble active pharmaceutical ingredients. The compound's lipophilic nature and metabolic stability make it particularly suitable for oral drug formulations, addressing a key challenge in pharmaceutical development.

Structural-activity relationship studies have revealed that modifications to the ester group of 1795499-96-5 can significantly alter its biological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that hydrolysis of the ethyl ester followed by conjugation with various pharmacophores yielded compounds with improved blood-brain barrier penetration, suggesting potential applications in central nervous system drug development.

The compound has also found utility in chemical biology as a molecular probe. Its fluorescence properties when conjugated with appropriate chromophores have enabled researchers to study intracellular trafficking mechanisms. A recent Nature Chemical Biology paper highlighted its use in developing FRET-based biosensors for real-time monitoring of enzymatic activity in live cells.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of 1795499-96-5 have been particularly noteworthy. A 2024 study in Angewandte Chemie reported a highly enantioselective catalytic system for its production, achieving >99% ee with excellent yield. This development is crucial for pharmaceutical applications where chirality plays a critical role in biological activity.

Looking forward, ethyl 2-(propan-2-yl)oxane-3-carboxylate continues to attract research attention as a multifunctional chemical entity. Current investigations are exploring its potential in targeted drug delivery systems and as a component of supramolecular assemblies for therapeutic applications. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.